Cas no 2200393-32-2 (6-(2,3-dihydro-1H-inden-2-yloxy)-3-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 6-(2,3-dihydro-1H-inden-2-yloxy)-3-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 2200393-32-2
• MF: C₁₄H₁₄N₂O₂
• MW: 242.27
• CID: 5326155
• Update Time: 2025-08-05

6-(2,3-dihydro-1H-inden-2-yloxy)-3-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 6-[(2,3-dihydro-1H-inden-2-yl)oxy]-3-methyl-
• 6-(2,3-dihydro-1H-inden-2-yloxy)-3-methyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C14H14N2O2/c1-16-9-15-13(8-14(16)17)18-12-6-10-4-2-3-5-11(10)7-12/h2-5,8-9,12H,6-7H2,1H3
• InChI Key： CUIODBKNXLKKNG-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CC3=C(C2)C=CC=C3)=CC(=O)N1C

Additional information on 6-(2,3-dihydro-1H-inden-2-yloxy)-3-methyl-3,4-dihydropyrimidin-4-one

Introduction to 6-(2,3-dihydro-1H-inden-2-yloxy)-3-methyl-3,4-dihydropyrimidin-4-one (CAS No. 2200393-32-2)

6-(2,3-dihydro-1H-inden-2-yloxy)-3-methyl-3,4-dihydropyrimidin-4-one is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This molecule, identified by its CAS number 2200393-32-2, combines elements of heterocyclic chemistry with functional groups that suggest potential biological activity. The presence of a dihydropyrimidinone core and an indenoxy substituent opens up diverse possibilities for its application in drug discovery and medicinal chemistry.

The structural composition of 6-(2,3-dihydro-1H-inden-2-yloxy)-3-methyl-3,4-dihydropyrimidin-4-one is meticulously designed to interact with biological targets in a specific manner. The dihydropyrimidinone moiety is a well-known scaffold in medicinal chemistry, often employed in the development of kinase inhibitors and other enzyme-targeting agents. Its ability to modulate enzyme activity makes it a valuable component in the design of therapeutic molecules. Additionally, the indenoxy group introduces a rigid aromatic system that can enhance binding affinity and selectivity when interacting with biological receptors.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs) and other non-traditional drug targets. The unique structural features of 6-(2,3-dihydro-1H-inden-2-yloxy)-3-methyl-3,4-dihydropyrimidin-4-one make it a promising candidate for such applications. Researchers have been exploring its potential as an inhibitor of various PPIs involved in cancer progression, inflammation, and neurodegenerative diseases. The compound's ability to disrupt or stabilize these interactions could lead to novel therapeutic strategies.

The synthesis of 6-(2,3-dihydro-1H-inden-2-yloxy)-3-methyl-3,4-dihydropyrimidin-4-one involves multi-step organic reactions that require precise control over reaction conditions. The indenoxy group is typically introduced through nucleophilic aromatic substitution or cross-coupling reactions, while the dihydropyrimidinone core is synthesized via condensation reactions involving appropriate carbonyl compounds and hydrazines. Advances in synthetic methodologies have enabled the efficient production of this compound on a scalable basis, facilitating further exploration of its biological properties.

One of the most compelling aspects of 6-(2,3-dihydro-1H-inden-2-yloxy)-3-methyl-3,4-dihydropyrimidin-4-one is its potential as a lead compound for drug development. Preclinical studies have demonstrated its ability to inhibit certain kinases and other enzymes implicated in disease pathways. For instance, research has shown that derivatives of this compound exhibit inhibitory activity against cyclin-dependent kinases (CDKs), which are overactive in many cancers. By targeting these kinases, the compound may interfere with cell cycle progression and induce apoptosis in tumor cells.

The indenoxy substituent in 6-(2,3-dihydro-1H-inden-2-yloxy)-3-methyl-3,4-dihydropyrimidin-4-one also contributes to its pharmacological profile by enhancing solubility and improving oral bioavailability. This is particularly important for therapeutic agents that need to be administered orally or through other non-invasive routes. Additionally, the dihydropyrimidinone core provides a platform for further derivatization, allowing researchers to fine-tune the compound's properties for specific applications.

Recent advancements in computational chemistry have further accelerated the exploration of 6-(2,3-dihydro-1H-inden-2-yloxy)-3-methyl-3,4-dihydropyrimidin-4-one's potential as a drug candidate. Molecular docking studies have been conducted to predict how this compound interacts with various biological targets at the atomic level. These studies have provided valuable insights into its binding affinity and selectivity, guiding the design of more effective derivatives. Furthermore, virtual screening techniques have been employed to identify new analogs with enhanced pharmacological properties.

The pharmacokinetic profile of 6-(2,3-dihydro-1H-inden-2-yloxy)-3-methyl-3,4-dihydropyrimidin-4-one has also been thoroughly investigated. Studies have shown that it exhibits moderate bioavailability and undergoes extensive metabolism in vivo. Understanding these metabolic pathways is crucial for optimizing dosing regimens and minimizing potential side effects. Additionally, pharmacogenomic studies have been conducted to assess how genetic variations among individuals might influence their response to this compound.

In conclusion,6-(2,3-dihydro-1H-inden-2-yloxy)-3-methyl - 34 - dihydrop y rim idinin - 44 - one (CAS No .220039 32 - 22 ) represents a promising area of research in pharmaceutical chemistry . Its unique structural features , combined with its demonstrated biological activity , make it an attractive candidate for further development into novel therapeutic agents . As research continues , it is likely that new applications and derivatives will emerge , expanding its role in medicine and drug discovery . p >